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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the microbiological composition of
authentic Salgam, a traditional Turkish fermented beverage. With a focus on the core microbial
communities that drive its unique fermentation process, this document offers a comprehensive
overview for researchers, scientists, and professionals in drug development. The guide details
the key lactic acid bacteria and yeast species, presents quantitative data in a comparative
format, and provides a thorough description of the experimental protocols used for microbial
analysis.

Introduction to Salgam and its Microbiome

Salgam, also known as turnip juice, is a traditional fermented beverage originating from
southern Turkey. It is produced through the lactic acid fermentation of a mixture of black or
purple carrots (Daucus carota ssp. sativus var. atrorubens), turnip (Brassica rapa L.), bulgur
flour, rock salt, and water. The fermentation process is typically initiated by a sourdough starter,
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which introduces a complex consortium of microorganisms.[1] The resulting beverage is
characterized by its sour taste, reddish color, and distinct aroma.

The fermentation of Salgam is a dynamic process driven by a succession of various
microorganisms, primarily lactic acid bacteria (LAB) and yeasts.[2] These microbes work in
synergy to metabolize the available carbohydrates from the raw materials, producing lactic
acid, ethanol, carbon dioxide, and a range of other volatile compounds that contribute to the
final sensory profile of the beverage.[2][3] The dominant microbial flora plays a crucial role in
not only the organoleptic properties but also the potential probiotic and functional
characteristics of Salgam.

Microbiological Composition of Authentic Salgam

The microbiological landscape of authentic Salgam is rich and varied, with specific species of
lactic acid bacteria and yeasts consistently identified as the key players in the fermentation
process.

Dominant Lactic Acid Bacteria (LAB)

Lactic acid bacteria are the primary drivers of the fermentation, responsible for the
characteristic acidity of Salgam. The most predominantly isolated and identified LAB species
include:

 Lactiplantibacillus plantarum (formerly Lactobacillus plantarum): This species is consistently
reported as the most dominant LAB throughout the fermentation of Salgam.[2][4][5] Its
prevalence is attributed to its high tolerance to acidic conditions and its ability to utilize a
wide range of carbohydrates.

» Lacticaseibacillus paracasei (formerly Lactobacillus paracasei): Often found in significant
numbers, L. paracasei contributes to the acidification and flavor development of the
beverage.[2][6]

 Levilactobacillus brevis (formerly Lactobacillus brevis): As a heterofermentative bacterium, L.
brevis produces lactic acid, ethanol, and carbon dioxide, contributing to both the acidity and
the effervescence of Salgam.[2]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.researchgate.net/publication/350116183_The_chemical_microbiological_and_sensory_characteristics_of_salgam_during_fermentation_process
https://pmc.ncbi.nlm.nih.gov/articles/PMC5517443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5517443/
https://www.researchgate.net/publication/263307295_CHemical_and_Microbiological_Characteristics_of_Shalgam_SAlgam_A_Traditional_Turkish_Lactic_Acid_Fermented_Beverage
https://pmc.ncbi.nlm.nih.gov/articles/PMC5517443/
https://www.researchgate.net/figure/Enumeration-of-S-cerevisiae-by-plating-epifluorescence-and-QPCR_tbl2_24185109
https://www.researchgate.net/figure/The-growth-of-lactic-acid-bacteria-and-yeast-log-cfu-mL-during-the-second-fermentation_fig1_316189998
https://pmc.ncbi.nlm.nih.gov/articles/PMC5517443/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1287634/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5517443/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Other notable LAB species that have been isolated from Salgam include Lactobacillus
fermentum, Lactobacillus buchneri, Lactobacillus helveticus, and Pediococcus pentosaceus.

[2][6]

Dominant Yeasts

Yeasts in Salgam fermentation contribute to the production of ethanol, carbon dioxide, and
various aromatic compounds, influencing the final flavor and aroma profile. The key yeast
species identified are:

e Saccharomyces cerevisiae: This is the most frequently isolated and dominant yeast species
in Salgam, particularly in the later stages of fermentation.[4][7] It is known for its robust
fermentation capabilities and tolerance to acidic environments.

 Pichia kudriavzevii (also known as Issatchenkia orientalis): This acid-tolerant yeast is often
found in fermented foods and has been identified as a significant component of the Salgam

microbiome.[7]

o Galactomyces candidum (formerly Geotrichum candidum) and Candida krusei (now known
as Pichia kudriavzevii) have also been reported in studies on Salgam spoilage and
fermentation.[4][7]

Quantitative Microbiological Data

The following tables summarize the quantitative data on the microbial populations in Salgam at
different stages of fermentation, as reported in various studies. The counts are presented in log
colony-forming units per milliliter (log CFU/mL).

Table 1: Lactic Acid Bacteria (LAB) Counts in Salgam Fermentation

Fermentation Stage LAB Count (log CFU/mL) Reference(s)
Beginning of Fermentation 6.70 - 7.95 [51[7]
Mid-Fermentation (Day 2-4) Increase observed [7]

End of Fermentation 7.30-11.78 3171
Commercial Samples 6.97 (average) [3]
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Table 2: Yeast Counts in Salgam Fermentation

Saccharomyces
. Total Yeast Count o
Fermentation Stage cerevisiae Count Reference(s)

(log CFU/mL)
(log CFUImL)

Beginning of

_ 4.40 - 7.80 4.86 (41051071
Fermentation
Mid-Fermentation
Increase observed 4.90 - 5.46 14171
(Day 2-4)
End of Fermentation 5.64 - 7.66 - 3171
Commercial Samples 5.64 (average) - [3]

Experimental Protocols

This section provides an overview of the methodologies commonly employed for the
microbiological analysis of Salgam.

Culture-Based Methods for Enumeration and Isolation

Culture-based techniques are fundamental for quantifying and isolating viable microorganisms
from Salgam.

1. Sample Preparation and Serial Dilution:

Aseptically collect a representative sample of Salgam.

Prepare a ten-fold serial dilution of the sample using a sterile diluent such as 0.1% (w/v)

peptone water or 0.85% (w/v) saline solution.

2. Enumeration of Lactic Acid Bacteria (LAB):

Culture Medium: De Man, Rogosa and Sharpe (MRS) agar is the standard medium for the
selective enumeration of LAB.
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o Plating: Use the pour plate or spread plate method to inoculate MRS agar plates with
appropriate dilutions.

 Incubation: Incubate the plates anaerobically (e.g., using an anaerobic jar with a gas-
generating system) at 30-37°C for 48-72 hours.

e Counting: Count the colonies on plates containing 30-300 colonies and calculate the number
of CFU/mL.

3. Enumeration of Yeasts:

o Culture Medium: Malt Extract Agar (MEA) or Potato Dextrose Agar (PDA), often
supplemented with an antibacterial agent (e.g., chloramphenicol or oxytetracycline) to inhibit
bacterial growth, are commonly used.

e Plating: Use the spread plate method.

¢ Incubation: Incubate the plates aerobically at 25-30°C for 3-5 days.

o Counting: Count the colonies and express the results as CFU/mL.

4. Isolation and Identification:

o Select morphologically distinct colonies from the enumeration plates.
o Purify the isolates by re-streaking on the respective agar media.

o Perform initial characterization using Gram staining, catalase test, and microscopic
observation.

o For species-level identification, further biochemical tests (e.g., API 50 CHL for LAB, API 20C
AUX for yeasts) or molecular methods are required.

Molecular Methods for Microbial Identification and
Community Analysis

Molecular techniques provide a more detailed and culture-independent view of the microbial
community in Salgam.
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1. DNA Extraction:

e Principle: The first critical step is to efficiently lyse the microbial cells and extract high-quality
genomic DNA.

e Protocol Outline:
o Centrifuge the Salgam sample to pellet the microbial cells.
o Wash the pellet with a suitable buffer (e.g., phosphate-buffered saline).

o Perform enzymatic lysis (e.g., using lysozyme for bacteria and lyticase for yeast) followed
by mechanical disruption (e.g., bead beating) to break open the tough cell walls of Gram-
positive bacteria and yeasts.

o Use a commercial DNA extraction kit (e.g., a kit designed for food or microbial samples)
following the manufacturer's instructions for DNA purification.

o Assess the quality and quantity of the extracted DNA using spectrophotometry (e.qg.,
NanoDrop) and gel electrophoresis.

2. 16S rRNA and ITS Gene Sequencing for Taxonomic ldentification:

» Principle: The 16S rRNA gene is a highly conserved gene in bacteria with variable regions
that are used for taxonomic classification. The Internal Transcribed Spacer (ITS) region is
similarly used for the identification of fungi, including yeasts.

o Workflow:

o PCR Amplification: Amplify the variable regions of the 16S rRNA gene (for bacteria) or the
ITS region (for fungi) from the extracted genomic DNA using universal primers.

o Library Preparation: Prepare sequencing libraries from the PCR amplicons. This involves
cleaning up the PCR products, adding sequencing adapters and barcodes for multiplexing.

o Sequencing: Perform high-throughput sequencing (e.g., on an lllumina MiSeq platform).
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o Bioinformatic Analysis: Process the raw sequencing data to remove low-quality reads,
cluster sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence
Variants (ASVs), and assign taxonomy by comparing the sequences against a reference
database (e.g., Greengenes, SILVA for 16S rRNA; UNITE for ITS).

Visualization of Salgam Fermentation Workflow

The following diagrams illustrate the traditional and direct methods of Salgam production.
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Caption: Traditional Salgam Fermentation Workflow.
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Caption: Direct Salgam Fermentation Workflow.

Conclusion
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The microbiological composition of authentic Salgam is a complex and fascinating ecosystem
dominated by specific species of lactic acid bacteria and yeasts. Understanding this
microbiome is crucial for ensuring product quality, consistency, and safety. The data and
protocols presented in this technical guide provide a solid foundation for further research into
the functional properties of Salgam's microbial community, with potential applications in the
development of novel probiotics and functional foods. The continued application of both
traditional and modern microbiological techniques will undoubtedly uncover further intricacies
of this traditional fermented beverage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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